Cas no 106737-85-3 (2-(1-Chloroethyl)-5-methylpyridine)

2-(1-Chloroethyl)-5-methylpyridine is a chlorinated pyridine derivative with a molecular formula of C₈H₁₀ClN. This compound features a reactive chloroethyl group adjacent to a methyl-substituted pyridine ring, making it a versatile intermediate in organic synthesis. Its structure allows for further functionalization, particularly in pharmaceutical and agrochemical applications, where pyridine derivatives are often utilized. The presence of both chloro and methyl groups enhances its utility in cross-coupling reactions and nucleophilic substitutions. It is typically handled under controlled conditions due to its reactivity. This compound is valued for its role in constructing complex heterocyclic frameworks with precision.
2-(1-Chloroethyl)-5-methylpyridine structure
106737-85-3 structure
Product Name:2-(1-Chloroethyl)-5-methylpyridine
CAS No:106737-85-3
MF:C8H10ClN
MW:155.624701023102
CID:1094241
PubChem ID:72942967
Update Time:2025-06-09

2-(1-Chloroethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(1-Chloroethyl)-5-methylpyridine
    • SB55210
    • 106737-85-3
    • Inchi: 1S/C8H10ClN/c1-6-3-4-8(7(2)9)10-5-6/h3-5,7H,1-2H3
    • InChI Key: WAWVWMRXPTYDEU-UHFFFAOYSA-N
    • SMILES: ClC(C)C1C=CC(C)=CN=1

Computed Properties

  • Exact Mass: 155.0501770g/mol
  • Monoisotopic Mass: 155.0501770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 12.9Ų

2-(1-Chloroethyl)-5-methylpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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